Cas no 1267981-28-1 (7-Chloro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 7-Chloro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1267981-28-1
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• CID: 1031295
• PubChem ID: 71304030
• Update Time: 2025-04-20

7-Chloro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline
• 7-chloro-4,4-dimethyl-2,3-dihydro-1H-isoquinoline
• DB-307317
• CS-0498550
• J-519203
• DTXSID20745168
• EN300-8106227
• 1267981-28-1

• Inchi： 1S/C11H14ClN/c1-11(2)7-13-6-8-5-9(12)3-4-10(8)11/h3-5,13H,6-7H2,1-2H3
• InChI Key： OWWBFYGJOPKZHC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CNCC2(C)C

Computed Properties

• Exact Mass: 195.0814771g/mol
• Monoisotopic Mass: 195.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų